Cas no 4404-45-9 (Hexyl Isothiocyanate)

Hexyl Isothiocyanate structure
Hexyl Isothiocyanate structure
Product Name:Hexyl Isothiocyanate
CAS No:4404-45-9
MF:C7H13NS
MW:143.24982047081
MDL:MFCD00014445
CID:85023
PubChem ID:78120
Update Time:2025-09-24

Hexyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • n-Hexyl isothiocyanate
    • 1-Hexyl isothiocyanate
    • 1-Isothiocyanatohexane
    • Hexyl isothiocyanate
    • 1-Isothiocyanatohexane,n-Hexyl mustard oil
    • Isothiocyanic acid hexyl ester
    • DTXSID50196023
    • HEXYL ISOTHIOCYANATE [FHFI]
    • 1-Isothiocyanatohexane #
    • Hexylisothiocyanate
    • Q27255537
    • AKOS001044539
    • L-Leucinebenzylesterhydrochloride
    • NS00031384
    • n-hexylisothiocyanate
    • Hexane, 1-isothiocyanato-
    • MFCD00014445
    • 1-Isothiocyanato-hexane
    • Z56899052
    • FT-0607993
    • Hexyl isothiocyanate, 95%
    • UNII-2S7C3GA0Z5
    • HEXYL ISOTHIOCYANATE, 1-
    • EINECS 224-549-2
    • CHEMBL298717
    • FS-3912
    • D95721
    • 4404-45-9
    • CCRIS 7549
    • 2S7C3GA0Z5
    • SCHEMBL331230
    • FEMA NO. 4422
    • EN300-17186
    • Isothiocyanic acid, hexyl ester
    • DTXCID60118514
    • DB-051186
    • Hexyl Isothiocyanate
    • MDL： MFCD00014445
    • Inchi： 1S/C7H13NS/c1-2-3-4-5-6-8-7-9/h2-6H2,1H3
    • InChI Key： WXYAXKKXIGHXDS-UHFFFAOYSA-N
    • SMILES： S=C=NCCCCCC
    • BRN： 1751837

Computed Properties

  • Exact Mass: 143.07700
  • Monoisotopic Mass: 143.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.929 g/mL at 25 °C(lit.)
  • Boiling Point: 136-138 °C/96 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:195.8°F
    Degrees Celsius:91°C
  • Refractive Index: n20/D 1.493(lit.)
  • PSA: 44.45000
  • LogP: 2.66950
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive
  • FEMA: 4422 | HEXYL ISOTHIOCYANATE

Hexyl Isothiocyanate Security Information

Hexyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Hexyl Isothiocyanate Pricemore >>

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